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Compound of Interest

Compound Name: N3-Pen-Dtpp

Cat. No.: B6288431 Get Quote

Initial investigations into the key features and advantages of a purported compound labeled

"N3-Pen-Dtpp" have yielded unexpected results, indicating a likely misinterpretation of the

term. Extensive searches have failed to identify any chemical entity or drug development

candidate with this designation within scientific and technical literature. Instead, the term "N3

Pen" consistently refers to a stylus accessory designed for the Oppo Find N3 smartphone.

This in-depth guide addresses the apparent discrepancy and provides a comprehensive

overview of the actual product identified as the "N3 Pen," while acknowledging the initial, albeit

mistaken, request for a technical whitepaper on a similarly named scientific compound.

Core Findings: A Stylus, Not a Molecule
Contrary to the initial premise of a technical guide for researchers and drug development

professionals, "N3-Pen-Dtpp" does not appear to be a molecule, drug conjugate, or any other

substance relevant to the biomedical field. All available data points to "N3 Pen" as the correct

term, which is an electronic stylus.

Key Features of the Oppo N3 Pen
For clarity and to address the user's query as comprehensively as possible based on the

available information, the key features of the Oppo N3 Pen are summarized below.

Quantitative Data Summary
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Feature Specification Source

Pressure Sensitivity 4096 levels [1]

Battery Life (Continuous Use) Up to 11 hours [1]

Charging Wireless magnetic charging [1][2]

Compatibility
Oppo Find N3, N2, N5; Oppo

Pad Neo
[2]

Advantages and Functionalities
The Oppo N3 Pen offers a range of features designed to enhance the user experience with

compatible devices:

High-Precision Input: With 4096 levels of pressure sensitivity, the stylus allows for nuanced

and precise input, making it suitable for drawing, writing, and detailed navigation.

Seamless Connectivity: The pen connects wirelessly and does not require a Bluetooth

connection for basic operation, simplifying its use. Some advanced features, however, do

utilize a Bluetooth connection.

Long Battery Life and Fast Charging: A full charge can provide up to 11 hours of continuous

use. The magnetic wireless charging offers a convenient method for replenishment.

Enhanced Productivity: The pen can be used for taking quick notes, and a double-press of a

button can capture a screenshot.

Remote Functionality: It can function as a wireless shutter for the device's camera, which is

particularly useful for group photos or long-exposure shots.

Durable Build: The stylus is constructed from an aluminum alloy and plastic for durability.

Experimental Protocols: Not Applicable
As "N3-Pen-Dtpp" is not a chemical compound, there are no associated experimental

protocols such as synthesis, purification, or biological assays to report. The "methodology"

associated with the N3 Pen pertains to its use as a digital input device.
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Signaling Pathways and Workflows: A Digital
Interaction
The concept of signaling pathways is not relevant to a stylus. However, the workflow of using

the N3 Pen can be visualized.

User Interaction Workflow with the Oppo N3 Pen

Initial Setup

Device Interaction

Pen Functions

Charge Pen Wirelessly

Turn on Pen Switch

Bring Pen Near Screen

Interact with Screen
(Write, Draw, Navigate)

Press Side Button

Switch Tool/Eraser Take Screenshot Camera Remote Shutter

Click to download full resolution via product page
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Caption: User workflow for the Oppo N3 Pen.

In conclusion, while the initial request for a technical guide on "N3-Pen-Dtpp" for a scientific

audience could not be fulfilled due to the non-existence of such a compound in publicly

available information, this document provides a comprehensive overview of the product that the

term correctly identifies: the Oppo N3 Pen. Researchers, scientists, and drug development

professionals are advised to verify the nomenclature of compounds of interest to ensure

accurate information retrieval.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6288431?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

